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Compound of Interest

Compound Name: T900607

Cat. No.: B1681203 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is paramount to ensuring laboratory safety and environmental

compliance. This guide provides detailed procedures for the safe disposal of T900607,

identified as a hazardous substance requiring specialized waste management. The information

herein is based on established safety protocols for hazardous chemical waste.

Immediate Safety and Handling Precautions
T900607 is classified as a hazardous chemical with the following potential effects:

Harmful if swallowed, in contact with skin, or if inhaled.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Therefore, appropriate personal protective equipment (PPE), including gloves, protective

clothing, and eye/face protection, must be worn when handling this substance. Work should be

conducted in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of dust

or vapors.

Quantitative Hazard Data
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The following table summarizes the hazard classifications for T900607.

Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation

Data sourced from Safety Data Sheet for a chemically related product.

Step-by-Step Disposal Protocol
The disposal of T900607 must be managed through your institution's Environmental Health and

Safety (EHS) program as hazardous waste.[1] Do not dispose of this chemical in the regular

trash or down the sanitary sewer.[1][2]

1. Waste Collection and Containment:

Collect waste T900607, including any contaminated materials (e.g., pipette tips, weighing

boats), in a designated and compatible hazardous waste container.[3][4] Plastic containers

are often preferred to glass to minimize the risk of breakage.[1]

Ensure the container is in good condition, with no leaks or cracks, and has a secure, tight-

fitting lid.[4]

Do not overfill the container; leave at least one inch of headspace to allow for expansion.

2. Labeling:
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Clearly label the waste container with the words "Hazardous Waste".[1][4]

The label must include the full chemical name: "2-[(6-chloro-4-ethyl-2-oxo-1-benzopyran-7-

yl)oxy]-N-(2-hydroxy-2-phenylethyl)acetamide". Avoid using abbreviations or chemical

formulas.[1]

Indicate the date when the waste was first added to the container and the location of

generation (e.g., lab room number).[1]

3. Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory.[3][5]

Segregate the waste from incompatible materials. For instance, store it separately from

strong acids and bases.[5]

The storage area should be secure and inspected regularly for any signs of leakage.[5]

4. Disposal of Empty Containers:

Empty containers that held T900607 must also be treated as hazardous waste unless

properly decontaminated.

To decontaminate, triple-rinse the container with a suitable solvent capable of removing the

chemical residue.[4]

Collect the rinsate (the solvent used for rinsing) as hazardous waste and add it to your

designated liquid hazardous waste container.[4]

After triple-rinsing and air-drying, the container may be disposed of in the regular trash,

provided all labels are defaced or removed.[4]

5. Arranging for Pickup:

Once the waste container is full or ready for disposal, contact your institution's EHS office to

schedule a waste pickup.[1][3]
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Follow your institution's specific procedures for requesting a pickup, which may involve

completing a hazardous waste disposal form.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of T900607.
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Caption: Workflow for the safe disposal of T900607.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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